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Compound of Interest

Compound Name: Fmoc-D-Lys(Biotin)-OH

Cat. No.: B613496

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Fmoc-D-Lys(Biotin)-OH, a modified lysine derivative used in the preparation of
biotin-labeled peptides. Adherence to these procedures is critical for minimizing risk and
ensuring the integrity of your research.

Immediate Safety and Handling Protocols

Fmoc-D-Lys(Biotin)-OH is a combustible solid that should be handled with care. It is supplied
as a powder and requires storage in a cool, dry, and well-ventilated area, ideally between 2-
8°C.

Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against exposure. The following table summarizes the
recommended PPE for various handling scenarios.
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This information is based on general safety protocols for handling solid chemical compounds
and should be supplemented by a thorough review of the specific Safety Data Sheet (SDS) for
the product in use.

First Aid Measures:
In the event of exposure, immediate action is crucial.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[1]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[1]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek medical attention.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.targetmol.com/attachment/sds/326574115982934027/TYD-01230
https://www.targetmol.com/attachment/sds/326574115982934027/TYD-01230
https://www.targetmol.com/attachment/sds/326574115982934027/TYD-01230
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Operational Plan: From Receipt to Disposal

A structured workflow is essential for the safe handling of Fmoc-D-Lys(Biotin)-OH.
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Receiving and Storage

Receive Shipment

:

Inspect Container for Damage

:

Store at 2-8°C in a Dry, Well-Ventilated Area

Handling an¥ Preparation

Don Appropriate PPE

:

Weigh Solid in a Ventilated Enclosure

:

Dissolve in Appropriate Solvent (e.g., DMF)

Experiméntal Use

Perform Peptide Synthesis

Waste $isposal

Collect Waste in a Labeled, Sealed Container

:

Dispose of as Hazardous Chemical Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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